Vicanicin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Vicanicin is a natural product found in Lecidella, Psoroma implexum, and other organisms with data available.
Scientific Research Applications
Anticancer Potential in Prostate Cancer
Vicanicin, a lichen secondary metabolite, has been studied for its effects on prostate cancer cells. Russo et al. (2012) found that vicanicin exhibited dose-response activity in inhibiting cell growth in both androgen-sensitive and androgen-insensitive human prostate cancer cells. The study highlighted the compound's ability to activate apoptotic processes, potentially mediated by the inhibition of Hsp70 expression, indicating a correlation with redox-sensitive mechanisms. This research suggests the potential of vicanicin as part of a combined therapy for prostate cancer (Russo et al., 2012).
Effect on Various Cancer Cell Lines
Brisdelli et al. (2013) conducted a comparative study on the cytotoxic effects of lichen metabolites, including vicanicin, on different human cancer cell lines. The research demonstrated that vicanicin, among other metabolites, had varying levels of cytotoxic effects in a concentration-dependent manner. Notably, vicanicin did not show significant free radical scavenging activity, indicating its cytotoxicity might be independent of antioxidant capacity (Brisdelli et al., 2013).
properties
CAS RN |
33211-22-2 |
---|---|
Molecular Formula |
C18H16Cl2O5 |
Molecular Weight |
383.2 g/mol |
IUPAC Name |
2,8-dichloro-9-hydroxy-3-methoxy-1,4,7,10-tetramethylbenzo[b][1,4]benzodioxepin-6-one |
InChI |
InChI=1S/C18H16Cl2O5/c1-6-10-14(8(3)13(21)11(6)19)24-16-7(2)12(20)15(23-5)9(4)17(16)25-18(10)22/h21H,1-5H3 |
InChI Key |
DJIUVCGPONSSSV-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=C(C(=C1Cl)O)C)OC3=C(C(=C(C(=C3OC2=O)C)OC)Cl)C |
Canonical SMILES |
CC1=C2C(=C(C(=C1Cl)O)C)OC3=C(C(=C(C(=C3OC2=O)C)OC)Cl)C |
Other CAS RN |
33211-22-2 |
synonyms |
vicanicin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.